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Compound of Interest

Compound Name: Simeconazole

Cat. No.: B123446 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides essential procedural guidance for

the personal protective equipment (PPE), operational plans, and disposal of Simeconazole, a

triazole fungicide.

Hazard Identification and Physicochemical Properties

Simeconazole is classified under the Globally Harmonized System (GHS) as Acute Toxicity,

Oral - Category 4.[1] The primary hazard statement is H302: Harmful if swallowed.[1]

Understanding the physicochemical properties of a substance is the first step in a

comprehensive safety assessment.
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Property Value Source

Chemical Name

2-(4-fluorophenyl)-1-(1,2,4-

triazol-1-yl)-3-

trimethylsilylpropan-2-ol

[1]

CAS Number 149508-90-7 [1]

Molecular Formula C₁₄H₂₀FN₃OSi [1]

Molecular Weight 293.41 g/mol [1]

Appearance Colorless crystals

Melting Point 118-119 °C

logP (n-octanol/water) 3.2

Water Solubility (20°C) 57.5 mg/L

Vapor Pressure (25°C) 5.4 x 10⁻⁵ Pa

Oral LD₅₀ (rat)
611 mg/kg (male), 682 mg/kg

(female)

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure. The following table outlines the

recommended PPE for handling Simeconazole, based on general safety protocols for

pesticides and chemicals with similar toxicological profiles.
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PPE Category Minimum Requirements Justification

Hand Protection

Chemical-resistant gloves

(Nitrile, Neoprene, or Butyl

rubber recommended).[2]

Inspect gloves for tears or

holes before and after each

use.

Prevents dermal absorption, a

primary route of exposure for

pesticides.

Body Protection

Long-sleeved lab coat.

Chemical-resistant apron when

handling larger quantities or

there is a risk of splashing.

Protects skin from accidental

contact and contamination of

personal clothing.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from dust

particles and accidental

splashes.

Respiratory Protection

A NIOSH-approved respirator

with a particulate filter (e.g.,

N95) is recommended,

especially when handling the

powder outside of a ventilated

enclosure or when generating

dust.

Minimizes inhalation of

airborne particles.

Foot Protection Closed-toe shoes.
Protects feet from spills and

falling objects.

Occupational Exposure Limits (OELs)
No specific Occupational Exposure Limit (OEL) for Simeconazole has been established by

major regulatory bodies. However, for other triazole fungicides, OELs have been set, which can

provide a point of reference for risk assessment. For example, some jurisdictions have

established 8-hour time-weighted average (TWA) OELs for fungicides like Tebuconazole and

Propiconazole in the range of 0.1 to 1 mg/m³. Given the acute toxicity of Simeconazole, it is

prudent to handle it in a manner that keeps exposure as low as reasonably achievable

(ALARA).
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Experimental Protocol: Safe Handling of
Simeconazole Powder
This protocol outlines the step-by-step procedure for safely handling Simeconazole powder in

a laboratory setting.

1. Preparation:

Ensure a chemical fume hood is available and functioning correctly.
Gather all necessary PPE as outlined in the table above and inspect for integrity.
Prepare the work area by lining it with absorbent, disposable bench paper.
Have a designated waste container for Simeconazole-contaminated materials readily
accessible.

2. Weighing and Aliquoting:

Perform all manipulations of Simeconazole powder within a certified chemical fume hood to
minimize inhalation exposure.
Use a dedicated set of spatulas and weighing boats for Simeconazole to prevent cross-
contamination.
Carefully weigh the desired amount of powder, avoiding the creation of dust.
If preparing solutions, add the powder to the solvent slowly to prevent splashing.

3. Post-Handling:

Decontaminate all non-disposable equipment (e.g., spatulas) used for handling
Simeconazole with an appropriate solvent (e.g., ethanol or acetone) and then wash with
soap and water.
Wipe down the work surface in the fume hood with a damp cloth or towel.
Dispose of all contaminated disposable materials (e.g., gloves, bench paper, weighing boats)
in the designated hazardous waste container.
Wash hands thoroughly with soap and water after removing gloves.

Operational and Disposal Plans
Storage:

Store Simeconazole in a cool, dry, and well-ventilated area.
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Keep the container tightly closed and clearly labeled.

Store away from incompatible materials such as strong oxidizing agents.[3]

Segregate from food and feedstuffs.[3]

Spill Management:

Small Spills:

Wearing appropriate PPE, gently cover the spill with an absorbent material (e.g.,

vermiculite, sand, or chemical absorbent pads) to avoid raising dust.

Carefully sweep or scoop the absorbed material into a labeled hazardous waste container.

Clean the spill area with a damp cloth, and dispose of the cloth in the hazardous waste

container.

Large Spills:

Evacuate the area and prevent entry.

Contact your institution's Environmental Health and Safety (EHS) department immediately.

Waste Disposal:

All Simeconazole waste, including unused product and contaminated materials, must be

disposed of as hazardous waste.

Do not dispose of Simeconazole down the drain or in the regular trash.[4]

Follow all local, state, and federal regulations for hazardous waste disposal.[4] Contact your

institution's EHS department for specific guidance on waste collection and disposal

procedures.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Simeconazole.
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Caption: Workflow for Safe Handling of Simeconazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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